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Compound of Interest

Compound Name: PQ-10

Cat. No.: B1677981 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Polyquaternium-10 (PQ-10), a cationic derivative of hydroxyethyl cellulose, is a widely utilized

ingredient in personal care products, valued for its conditioning and film-forming properties. As

its use continues to be prevalent, a thorough understanding of its environmental

biodegradability and fate is crucial for ensuring its sustainable application. This technical guide

provides a comprehensive overview of the current scientific knowledge regarding the

environmental journey of PQ-10, with a focus on its biodegradability, removal in wastewater

treatment, and aquatic ecotoxicity.

Environmental Fate and Removal in Wastewater
Treatment
The primary route for Polyquaternium-10 to enter the environment is through wastewater from

the use of personal care products. While PQ-10 is considered to be biodegradable, its

polymeric structure results in a slow degradation process.[1][2] The most significant

mechanism for its removal from wastewater is not biodegradation within the water phase, but

rather its strong affinity for adsorption to activated sludge during the wastewater treatment

process.[3][4][5][6]

Cationic polymers like PQ-10 are effectively removed from the aqueous phase by binding to the

negatively charged surfaces of the activated sludge solids. This process is characterized by a
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high-affinity adsorption isotherm, meaning the polymer rapidly and strongly binds to the sludge

until a saturation point, or "threshold loading," is reached.[3][5]

Quantitative Adsorption Data
Studies have quantified the adsorption capacity of activated sludge for different grades of

Polyquaternium-10. The "threshold loading" represents the maximum amount of PQ-10 that

can be adsorbed per unit of sludge.

Polyquaternium-10
Grade

Molecular Mass
Threshold Loading
(mg/g of activated
sludge solids)

Reference

JR-125 High 50 - 100 [1]

LR-400 Low 50 - 100 [1]

JR-30M High 50 - 100 [1]

LR-30M Low 50 - 100 [1]

Experimental Protocol: Adsorption Isotherm
Determination
The following protocol outlines the methodology used to determine the adsorption of

Polyquaternium-10 onto activated sludge solids.

Objective: To quantify the adsorption capacity of activated sludge for various Polyquaternium-

10 polymers.

Materials:

Activated sludge from a wastewater treatment plant

Four grades of Polyquaternium-10: JR-125, LR-400, JR-30M, and LR-30M

Standard laboratory glassware and centrifuge

Spectrophotometer
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Procedure:

Sludge Preparation: Activated sludge is washed and centrifuged to remove supernatant and

concentrate the solids. The dry weight of the sludge is determined.

Equilibration: A known concentration of activated sludge solids is mixed with varying

concentrations of a specific PQ-10 grade in a series of vessels.

Contact Time: The mixtures are agitated for a set period (e.g., 2 hours) to allow for

equilibrium to be reached between the PQ-10 in the solution and adsorbed onto the sludge.

Separation: The sludge is separated from the aqueous phase by centrifugation.

Analysis: The concentration of the remaining PQ-10 in the supernatant is measured using a

suitable analytical method, such as a colorimetric phenol-sulfuric acid method.

Calculation: The amount of PQ-10 adsorbed to the sludge is calculated by subtracting the

concentration in the supernatant from the initial concentration.

Isotherm Plot: An adsorption isotherm is generated by plotting the amount of adsorbed PQ-
10 per unit of sludge against the equilibrium concentration of PQ-10 in the solution.
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Environmental fate pathway of Polyquaternium-10.
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Biodegradability Assessment
While direct, quantitative biodegradation data for Polyquaternium-10 from standardized tests is

limited in publicly available literature, the methodologies for assessing the biodegradability of

chemical substances are well-established by the Organisation for Economic Co-operation and

Development (OECD).

OECD Guidelines for Biodegradability Testing
Ready Biodegradability (OECD 301): These tests are stringent and provide evidence that a

substance will biodegrade rapidly and completely in the environment. A substance is

considered "readily biodegradable" if it reaches a certain percentage of mineralization (e.g.,

>60% of theoretical CO2 production in the OECD 301B test) within a 28-day period and within

a "10-day window" after the onset of biodegradation.

Inherent Biodegradability (OECD 302): These tests are less stringent and are designed to

assess whether a substance has the potential to biodegrade in the environment, often under

more favorable conditions (e.g., higher concentration of microorganisms). A positive result in an

inherent biodegradability test suggests that the substance is not persistent.

Experimental Protocol: OECD 301B - CO2 Evolution Test
Objective: To determine the ready biodegradability of a substance by measuring the amount of

carbon dioxide produced.

Materials:

Test substance (e.g., Polyquaternium-10)

Mineral medium

Inoculum (e.g., activated sludge, sewage effluent)

CO2-free air

CO2 absorption solution (e.g., barium hydroxide or sodium hydroxide)

Titration equipment
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Procedure:

Test Setup: The test substance is added to a mineral medium inoculated with

microorganisms in a sealed vessel. A control vessel with only the inoculum and a reference

vessel with a readily biodegradable substance are run in parallel.

Aeration: CO2-free air is bubbled through the test mixture.

CO2 Trapping: The effluent gas from the test vessel is passed through a series of absorption

bottles containing a known amount of a CO2-trapping solution.

Incubation: The vessels are incubated in the dark at a constant temperature for 28 days.

Analysis: The amount of CO2 produced is determined by titrating the remaining trapping

solution at regular intervals.

Calculation: The percentage of biodegradation is calculated by comparing the amount of

CO2 produced from the test substance to its theoretical maximum CO2 production (ThCO2).
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Workflow for the OECD 301B CO2 Evolution Test.

Aquatic Ecotoxicity
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The potential impact of Polyquaternium-10 on aquatic organisms is a key aspect of its

environmental risk assessment. The toxicity of cationic polymers is influenced by their charge

density and molecular weight.[6][7] It's important to note that the presence of dissolved organic

matter, such as humic acid, can mitigate the aquatic toxicity of PQ-10.[6][7][8]

Acute Aquatic Toxicity Data
The following table summarizes the acute toxicity of various Polyquaternium-10 grades to

different aquatic organisms, as determined by standardized OECD tests. The values represent

the concentration at which 50% of the test organisms show an effect (EC50 for immobilization

or growth inhibition, LC50 for mortality).
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Polyquatern
ium-10
Grade

Test
Organism

Test
Guideline

Endpoint
Toxicity
Value
(mg/L)

Reference

Various
Daphnia

magna
OECD 202 EC50

21.29 to

>1000
[9]

Various
Ceriodaphnia

dubia
OECD 202 EC50

21.29 to

>1000
[9]

JR30M
Aliivibrio

fischeri
ISO 11348-3 IC50 >1000 [2]

JR125
Aliivibrio

fischeri
ISO 11348-3 IC50 >1000 [2]

JR400
Aliivibrio

fischeri
ISO 11348-3 IC50 >1000 [2]

LR30M
Aliivibrio

fischeri
ISO 11348-3 IC50 >1000 [2]

LR400
Aliivibrio

fischeri
ISO 11348-3 IC50 >1000 [2]

JR30M

Desmodesmu

s subspicatus

(Algae)

OECD 201 ECr50 >100 [2]

JR125

Desmodesmu

s subspicatus

(Algae)

OECD 201 ECr50 >100 [2]

JR400

Desmodesmu

s subspicatus

(Algae)

OECD 201 ECr50 >100 [2]

LR30M

Desmodesmu

s subspicatus

(Algae)

OECD 201 ECr50 >100 [2]

LR400 Desmodesmu

s subspicatus

OECD 201 ECr50 >100 [2]
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(Algae)

Experimental Protocol: OECD 202 - Daphnia sp. Acute
Immobilisation Test
Objective: To determine the acute toxicity of a substance to Daphnia magna.

Materials:

Test substance (e.g., Polyquaternium-10)

Daphnia magna (less than 24 hours old)

Reconstituted freshwater

Test vessels

Incubator

Procedure:

Range-finding Test: A preliminary test is conducted to determine the appropriate range of

concentrations for the definitive test.

Definitive Test: Groups of daphnids are exposed to a series of concentrations of the test

substance in freshwater for 48 hours. A control group is exposed to freshwater only.

Observation: The number of immobilized daphnids in each test vessel is recorded at 24 and

48 hours. Immobilisation is defined as the inability to swim within 15 seconds after gentle

agitation.

Data Analysis: The concentration that causes immobilization in 50% of the daphnids (EC50)

is calculated using statistical methods.

Analytical Methodologies
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Accurate quantification of Polyquaternium-10 in environmental samples is essential for

monitoring its fate and concentration. Due to its polymeric nature and presence in complex

matrices, specialized analytical techniques are required.

Potentiometric Titration: This method involves the titration of the cationic PQ-10 with an anionic

polymer standard, such as dextran sulphate. The endpoint of the titration, which corresponds to

the concentration of PQ-10, can be detected using a polyion-sensitive electrode. This

technique is particularly useful for quantifying PQ-10 in product formulations.

Size-Exclusion Chromatography (SEC) with In-source Fragmentation: For environmental

samples, SEC can be used to separate the large PQ-10 polymer from smaller matrix

components. Detection can be achieved using mass spectrometry with in-source

fragmentation, which generates characteristic fragment ions for PQ-10, allowing for its

identification and quantification.

Conclusion
The environmental fate of Polyquaternium-10 is primarily governed by its strong adsorption to

activated sludge in wastewater treatment plants, leading to its effective removal from the

aqueous phase. While considered slowly biodegradable, this adsorption process prevents

significant concentrations from reaching aquatic environments. The aquatic toxicity of PQ-10
varies depending on the specific grade and the presence of mitigating factors like dissolved

organic carbon. Continued research and the application of standardized testing protocols are

essential for a comprehensive understanding of the long-term environmental behavior of this

widely used polymer.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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